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Compound of Interest

Compound Name: 2-Methylvaleric acid

Cat. No.: B3421644

A Technical Guide to the Physical Properties of
2-Methylvaleric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of 2-Methylvaleric
acid (CAS No: 97-61-0), a branched-chain short-chain fatty acid.[1] Also known as 2-
methylpentanoic acid, this compound is a colorless to pale yellow liquid with a pungent, acrid
odor.[2][3][4] It is utilized in the formulation of flavors and fragrances and serves as a building
block in the synthesis of plasticizers, vinyl stabilizers, and alkyd resins.[2][4] Understanding its
physical characteristics, such as boiling point and solubility, is fundamental for its application in
chemical synthesis, drug development, and metabolic research.

Quantitative Physical Properties

The key physical properties of 2-Methylvaleric acid are summarized in the table below for
ease of reference and comparison.
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Property Value Temperature/Conditions
Boiling Point 196 - 198 °C at 760 mmHg[5][6][71[8]
Solubility in Water 13 g/L [2][41[5]

Solubility in Organic Solvents Soluble Ethanol, Ether, Chloroform[4]
Density 0.931 g/mL at 25 °C[2]

Melting Point -85 °C [6]

Flash Point 91-93°C Closed Cupl[7]

Refractive Index (nD) 1.411-1.416 at 20 °C[6][8]

pKa 4.782 at 25 °C

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
solubility of organic compounds like 2-Methylvaleric acid.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[9][10] For carboxylic acids, boiling points are exceptionally high for their molecular
weight due to the formation of stable hydrogen-bonded dimers.[11][12][13] Two common
methods for its determination are the distillation method and the capillary method.

a) Simple Distillation Method: This method is suitable for determining the boiling point of a
liquid sample of 5 mL or more.[9]

o Apparatus Setup: A distillation flask is filled with the liquid (e.g., 2-Methylvaleric acid) and a
few boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the
flask with the top of the bulb level with the bottom of the side-arm leading to the condenser.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature, observed during the condensation of the vapor, is the boiling point of the liquid.
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[9] It is crucial to record the atmospheric pressure as the boiling point varies with pressure.
[10]

b) Capillary Method (Siwoloboff's Method): This micro-method is ideal for small quantities of
liquid.

o Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed into the fusion tube containing the liquid.[13]

e Apparatus Setup: The fusion tube is attached to a thermometer. This assembly is then
immersed in a heating bath (e.g., an oil bath or a Thiele tube) to ensure uniform heating.[10]

o Heating and Observation: The bath is heated gradually. As the temperature rises, air trapped
in the capillary tube expands and escapes as bubbles. Heating is continued until a rapid and
continuous stream of bubbles emerges from the capillary tube.

o Temperature Reading: The heat source is removed, and the bath is allowed to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[13]

Solubility provides critical information about the polarity and functional groups present in a
molecule.[14] The principle "like dissolves like" is a guiding rule, where polar compounds
dissolve in polar solvents and non-polar compounds in non-polar solvents.[15][16]

a) Qualitative Solubility Test: This protocol determines the solubility of a compound in various
solvents to classify it.

e Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is placed
in a small test tube.[14]

e Solvent Addition: Approximately 0.75 mL of the solvent (e.g., water, diethyl ether, 5% NaOH,
5% NaHCOs, 5% HCI) is added in small portions.[14]

o Observation: After each addition, the test tube is shaken vigorously. The compound is
classified as "soluble" if it dissolves completely. If the compound dissolves, its acid-base
properties can be further tested with litmus paper.[14]
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« Interpretation for 2-Methylvaleric Acid:

o Water: As a compound with a polar carboxylic acid group and a relatively short non-polar
alkyl chain (six carbons total), 2-Methylvaleric acid exhibits limited solubility in water.[2]

[4]

o Agueous Base (NaOH, NaHCOs3): Being a carboxylic acid, it readily reacts with aqueous
bases to form a highly polar and water-soluble sodium salt (sodium 2-methylvalerate),
thus dissolving in these solutions.[17]

o Agqueous Acid (HCI): No reaction occurs, and solubility is not expected to increase
compared to water.

o Organic Solvents (Ethanol, Ether): The non-polar alkyl chain allows it to be soluble in
common organic solvents like ethanol, ether, and chloroform.[4]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the qualitative determination of a
compound's solubility class, a standard procedure in organic chemistry.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3421644?utm_src=pdf-body
https://www.benchchem.com/product/b3421644?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8718846.htm
https://wap.guidechem.com/encyclopedia/2-methylvaleric-acid-dic1442.html
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://wap.guidechem.com/encyclopedia/2-methylvaleric-acid-dic1442.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start with
Unknown Compound
Test Solubility in Water

Soluble Insoluble
Soluble Insoluble Insoluble Soluble
o
Soluble Insoluble

Strong Organic Acid Weak Organic Acid
(e.g., Carboxylic Acid) (e.g., Phenol)

Organic Base Neutral Compound

(e.g., Amine) (e.g., Alkane, Alkene, Halide)

Click to download full resolution via product page

Caption: Workflow for determining the solubility class of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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